Cas no 23024-29-5 (Disuccinimidyl Sebacate)

• Product Name: Disuccinimidyl Sebacate
• CAS No: 23024-29-5
• MF: C₁₈H₂₄N₂O₈
• MW: 396.391765594482
• MDL: MFCD00216005
• CID: 252125
• PubChem ID: 253662497
• Update Time: 2025-06-26

Disuccinimidyl Sebacate Chemical and Physical Properties

Names and Identifiers

• Decanedioic acid,1,10-bis(2,5-dioxo-1-pyrrolidinyl) ester
• Di(N-succinimidyl) Sebacate
• bis(2,5-dioxopyrrolidin-1-yl) decanedioate
• Disuccinimidyl sebacate
• BICL114
• Decanedioic Acid Di(N-succinimidyl) Ester
• Di(N-succinimidyl) Decanedioate
• disuccinimidyl sebacoate
• DSSeb
• Sebacic acid bis(N-succinimidyl) ester
• Sebacic Acid Di(N-succinimidyl) Ester
• Decanedioic acid, 1,10-bis(2,5-dioxo-1-pyrrolidinyl) ester
• disuccinimidyl decanedioate
• N,N'-sebacoxydisuccinimide
• Sebacic acid disuccinimidyl ester
• XPKIVYVYXKPGBP-UHFFFAOYSA-N
• 6619AH
• FT-0742410
• 23024-29-5
• GS-5615
• D4019
• DSSeb Cross-linker
• AKOS025312398
• MFCD00216005
• DTXSID90392406
• F11331
• HY-119523
• Di(N-succinimidyl) sebacate;,Disuccinimidyl sebacate
• J-014943
• SCHEMBL379163
• DSSeb Crosslinker
• Decanedioic acid,1,10-bis(2,5-dioxo-1-pyrrolidinyl)ester
• Sebacic acid bis(N-succinimidyl) ester, >=97.0%
• DSSeb Cross linker
• CS-0068650
• DB-082769
• Disuccinimidyl Sebacate

• MDL： MFCD00216005
• Inchi： 1S/C18H24N2O8/c21-13-9-10-14(22)19(13)27-17(25)7-5-3-1-2-4-6-8-18(26)28-20-15(23)11-12-16(20)24/h1-12H2
• InChI Key： XPKIVYVYXKPGBP-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 396.15300
• Monoisotopic Mass: 396.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127
• XLogP3: 1

Experimental Properties

• Density: 1.34
• Melting Point: 167.0 to 171.0 deg-C
• Boiling Point: 532.8°Cat760mmHg
• Flash Point: 276°C
• Refractive Index: 1.547
• PSA: 127.36000
• LogP: 1.19740
• Sensitiveness: Sensitive to heat and humidity

Disuccinimidyl Sebacate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：<0°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Material Chemicals Electrical Materials Biosensor Materials

Additional information on Disuccinimidyl Sebacate

Introduction to Disuccinimidyl Sebacate (CAS No: 23024-29-5)

Disuccinimidyl Sebacate, chemically designated as N,N'-Disuccinimidyl Sebacate, is a versatile and highly reactive compound widely utilized in the field of bioconjugation and polymer chemistry. With a CAS number of 23024-29-5, this compound has garnered significant attention due to its unique properties and broad applications. Its molecular structure, featuring two succinimide groups, makes it an excellent crosslinking agent, particularly in the synthesis of immunoconjugates, drug delivery systems, and advanced materials.

The reactivity of Disuccinimidyl Sebacate stems from the presence of succinimide moieties, which readily undergo amide bond formation with nucleophiles such as amines. This characteristic has made it indispensable in the development of antibodies-drug conjugates (ADCs), where precise conjugation is crucial for therapeutic efficacy. Recent advancements in pharmaceutical research have highlighted its role in enhancing the stability and bioavailability of biotherapeutics.

In the realm of polymer science, Disuccinimidyl Sebacate is employed to create high-performance polymers with tailored properties. Its long aliphatic sebacate chain contributes to flexibility and biocompatibility, making it suitable for biomedical applications. Researchers have leveraged this compound to develop novel biodegradable polymers that find use in tissue engineering and controlled drug release systems.

One of the most compelling aspects of N,N'-Disuccinimidyl Sebacate is its application in click chemistry and bioorthogonal reactions. The succinimide groups facilitate efficient coupling with a wide range of biomolecules, enabling the creation of complex molecular architectures. This has opened new avenues in synthetic biology and molecular diagnostics, where rapid and reliable conjugation methods are essential.

Recent studies have also explored the use of Disuccinimidyl Sebacate in the development of advanced coatings and adhesives. Its ability to form strong covalent bonds with substrates makes it an ideal candidate for high-performance industrial applications. Additionally, its compatibility with green chemistry principles has led to investigations into its use as a sustainable alternative in various manufacturing processes.

The compound's thermal stability and resistance to hydrolysis further enhance its utility in demanding environments. These properties are particularly valuable in pharmaceutical formulations where shelf-life and stability under varying conditions are critical factors. Researchers have reported successful incorporation of Disuccinimidyl Sebacate into formulations that require prolonged storage stability without degradation.

From an industrial perspective, the synthesis of N,N'-Disuccinimidyl Sebacate involves well-established chemical pathways that ensure high purity and yield. Manufacturers have optimized these processes to meet the growing demand from pharmaceutical and materials science sectors. The scalability of production has been a key factor in its widespread adoption, allowing for large-scale applications without compromising quality.

The future prospects of Disuccinimidyl Sebacate are promising, with ongoing research focusing on expanding its applications further. Innovations in nanotechnology have prompted investigations into its use as a crosslinking agent for nanocarriers and hydrogels. These developments hold potential for revolutionizing drug delivery strategies by enabling targeted and controlled release mechanisms.

Moreover, the compound's role in environmental science cannot be overlooked. Its biodegradability and non-toxic nature make it an attractive option for eco-friendly materials development. Efforts are underway to integrate Disuccinimidyl Sebacate into sustainable polymers that minimize environmental impact while maintaining high performance standards.

In conclusion, Disuccinimidyl Sebacate (CAS No: 23024-29-5) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its reactivity, stability, and versatility make it a cornerstone in modern chemical synthesis and biomedical research. As advancements continue to unfold, the potential applications of this remarkable compound are expected to grow even further, shaping the future of materials science and pharmaceuticals.